Cas no 2229012-52-4 ([1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine)

• Product Name: [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine
• CAS No: 2229012-52-4
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 6207001
• PubChem ID: 165721436
• Update Time: 2025-06-30

[1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2229012-52-4
• [1-(5-bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1914764
• [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C9H14BrNO/c1-9(2,11-3)6-7-4-5-8(10)12-7/h4-5,11H,6H2,1-3H3
• InChI Key： XGHIWSPLGQGJKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C)(C)NC)O1

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.2Ų

Additional information on [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine

Research Brief on [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine (CAS: 2229012-52-4): Recent Advances and Applications

The compound [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine (CAS: 2229012-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan ring and bromine substitution, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and structural optimization of [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which demonstrated high efficiency and selectivity. This advancement is critical for facilitating further pharmacological evaluations and potential commercialization.

Pharmacological investigations have revealed that [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine exhibits notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its affinity for serotonin and dopamine receptors, indicating potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. However, further studies are required to elucidate its precise mechanism of action and to assess its safety profile.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine demonstrated selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. These findings highlight the compound's versatility and its potential as a scaffold for developing novel anticancer agents.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicological studies are necessary to ensure its suitability for clinical development. Researchers are currently investigating prodrug strategies and formulation approaches to enhance its therapeutic index.

In conclusion, [1-(5-Bromofuran-2-yl)-2-methylpropan-2-yl](methyl)amine (CAS: 2229012-52-4) represents a compelling candidate for further research in drug discovery. Its diverse pharmacological activities and synthetic accessibility position it as a valuable tool for exploring new therapeutic avenues. Continued efforts in structural optimization and preclinical evaluation will be essential to unlock its full potential in addressing unmet medical needs.